Cas no 208243-72-5 (1,2-Dithiolane-4-carboxylicacid, 4-methyl-)

• Product Name: 1,2-Dithiolane-4-carboxylicacid, 4-methyl-
• CAS No: 208243-72-5
• MF: C₅H₈O₂S₂
• MW: 164.245819091797
• MDL: MFCD11042354
• CID: 252932
• PubChem ID: 20069311
• Update Time: 2025-05-21

1,2-Dithiolane-4-carboxylicacid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane-4-carboxylicacid, 4-methyl-
• 4-methyldithiolane-4-carboxylic acid
• 1,2-Dithiolane-4-carboxylic acid,4-methyl
• 1,2-dithiolane-4-methyl-4-carboxylic acid
• 4-methyl-1,2-dithiolane-4-carboxylic acid
• 1,2-Dithiolane-4-carboxylic acid,4-methyl-
• 208243-72-5
• AKOS006307314
• CDYNUBURGFMPLE-UHFFFAOYSA-N
• SCHEMBL1982906
• 4-methyl-1,2-dithiolane-4-carboxylicacid
• 1,2-Dithiolane-4-carboxylic acid, 4-methyl-
• DTXSID70602095

• MDL： MFCD11042354
• Inchi： 1S/C5H8O2S2/c1-5(4(6)7)2-8-9-3-5/h2-3H2,1H3,(H,6,7)
• InChI Key： CDYNUBURGFMPLE-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)(C)CS1

Computed Properties

• Exact Mass: 163.99700
• Monoisotopic Mass: 163.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Density: 1.387
• Boiling Point: 305.7°C at 760 mmHg
• Flash Point: 138.7°C
• Refractive Index: 1.607
• PSA: 87.90000
• LogP: 1.47230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Dithiolanecarboxylic acids 1,2-dithiolanecarboxylic acids

Additional information on 1,2-Dithiolane-4-carboxylicacid, 4-methyl-

1,2-Dithiolane-4-carboxylic Acid, 4-Methyl-

1,2-Dithiolane-4-carboxylic acid, 4-methyl-, also known by its CAS number CAS No 208243-72-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a dithiolane ring and a carboxylic acid group. The presence of these functional groups makes it versatile for various applications in both academic and industrial settings.

The structure of 1,2-dithiolane-4-carboxylic acid, 4-methyl- consists of a five-membered ring containing two sulfur atoms. This ring is fused with a carboxylic acid group at the fourth position and a methyl substituent at the same position. The dithiolane ring imparts unique electronic properties to the molecule, making it suitable for applications in coordination chemistry and as a building block for more complex structures.

Recent studies have highlighted the potential of this compound in the development of novel materials. For instance, researchers have explored its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials are highly porous and have applications in gas storage, catalysis, and sensing technologies. The ability of 1,2-dithiolane-4-carboxylic acid, 4-methyl- to coordinate with metal ions has been extensively studied, revealing its role as a versatile ligand in these systems.

In addition to its role in materials science, this compound has also been investigated for its potential in medicinal chemistry. The carboxylic acid group and the sulfur atoms in the dithiolane ring provide sites for hydrogen bonding and metal coordination, respectively. These properties make it an attractive candidate for drug design, particularly in the development of anti-inflammatory and anti-cancer agents. Recent studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting its potential as a lead compound for therapeutic interventions.

The synthesis of 1,2-dithiolane-4-carboxylic acid, 4-methyl- involves a multi-step process that typically starts with the preparation of the dithiolane precursor. One common approach involves the reaction of thiourea derivatives with aldehydes or ketones under specific conditions. The introduction of the carboxylic acid group is achieved through oxidation or hydrolysis steps. Researchers have recently developed more efficient synthetic routes that minimize reaction steps and improve yield, making this compound more accessible for large-scale applications.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various chemical reactions and analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety considerations, while 1,2-dithiolane-4-carboxylic acid, 4-methyl- is not classified as a hazardous substance under normal conditions, it should be handled with care due to its potential to irritate sensitive tissues upon prolonged exposure. Proper protective equipment should be used during handling to ensure safety.

The environmental impact of this compound has also been studied. Research indicates that it undergoes biodegradation under aerobic conditions, making it less persistent in natural environments compared to some other organic compounds. However, further studies are needed to fully understand its long-term environmental fate and potential ecological effects.

In conclusion, 1,2-dithiolane-4-carboxylic acid, 4-methyl-, with its unique structure and functional groups, continues to be an area of active research across multiple disciplines. Its applications span from materials science to medicinal chemistry, with ongoing studies exploring its potential in drug development and advanced material synthesis. As research progresses, this compound is expected to find even more innovative uses that leverage its distinctive chemical properties.